4-methoxy-N-{1-[(4-methoxyphenyl)carbonyl]-3-phenyl-1H-pyrazol-5-yl}benzamide

• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 4-methoxy-N-[2-(4-methoxybenzoyl)-5-phenylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H21N3O4/c1-31-20-12-8-18(9-13-20)24(29)26-23-16-22(17-6-4-3-5-7-17)27-28(23)25(30)19-10-14-21(32-2)15-11-19/h3-16H,1-2H3,(H,26,29)
• InChI Key: JYQCLGHBZOJGPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C(=O)C3=CC=C(C=C3)OC)C4=CC=CC=C4

Description

4-METHOXY-N-[1-(4-METHOXYBENZOYL)-3-PHENYL-1H-PYRAZOL-5-YL]BENZAMIDE is a complex organic compound with the molecular formula C29H26N2O4 It is characterized by the presence of methoxy groups, benzoyl groups, and a pyrazole ring

Preparation Methods

The synthesis of 4-METHOXY-N-[1-(4-METHOXYBENZOYL)-3-PHENYL-1H-PYRAZOL-5-YL]BENZAMIDE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrazole ring, followed by the introduction of the benzoyl and methoxy groups. Common reagents used in these reactions include methoxybenzoyl chloride, phenylhydrazine, and various catalysts. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and reaction time .

Chemical Reactions Analysis

4-METHOXY-N-[1-(4-METHOXYBENZOYL)-3-PHENYL-1H-PYRAZOL-5-YL]BENZAMIDE undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the reduction of the benzoyl groups.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy groups, using reagents like sodium hydroxide or other nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-METHOXY-N-[1-(4-METHOXYBENZOYL)-3-PHENYL-1H-PYRAZOL-5-YL]BENZAMIDE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anti-cancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-METHOXY-N-[1-(4-METHOXYBENZOYL)-3-PHENYL-1H-PYRAZOL-5-YL]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways involved are still under investigation, but it is believed to interact with cellular signaling pathways related to inflammation and cell proliferation .

Comparison with Similar Compounds

4-METHOXY-N-[1-(4-METHOXYBENZOYL)-3-PHENYL-1H-PYRAZOL-5-YL]BENZAMIDE can be compared with other similar compounds, such as:

4-METHOXY-N-(4-METHOXYBENZYL)BENZAMIDE: This compound has a similar structure but lacks the pyrazole ring, which may result in different biological activities.

4-METHOXY-N-(PIPERIDINE-1-CARBONOTHIOYL)BENZAMIDE:

4-METHOXY-N-[(PYRROLIDIN-1-YL)CARBOTHIOYL]BENZAMIDE: This compound has a pyrrolidine ring, which also affects its chemical and biological properties.